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Compound of Interest

Compound Name: Luteolin monohydrate

Cat. No.: B12379788

Safe Handling and Disposal of Luteolin
Monohydrate

This guide provides essential safety protocols and logistical information for researchers,
scientists, and drug development professionals handling Luteolin monohydrate. Adherence to
these procedures is critical for minimizing exposure risk and ensuring a safe laboratory
environment.

Hazard Identification and Classification

Luteolin monohydrate is classified with several hazards that necessitate careful handling. It is
fatal if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.

Table 1: GHS Hazard Classification for Luteolin

Hazard Class GHS Code Signal Word Hazard Statement
Acute Toxicity, Oral H300 Danger Fatal if swallowed
Skin

H315 Warning Causes skin irritation

Corrosion/Irritation

Serious Eye ) Causes serious eye
o H319 Warning L
Damage/Irritation irritation
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| Specific Target Organ Toxicity (Single Exposure) | H335 | Warning | May cause respiratory

irritation |

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the final and most critical barrier against exposure. The

selection of PPE depends on the specific procedure being performed. All PPE should conform
to recognized standards such as the EU Directive 89/686/EEC and EN 374.

Table 2: Recommended Personal Protective Equipment (PPE)

Protection Type

Eye/Face Protection

Specification

Tightly fitting safety
goggles with side-shields
or a face shield.

Recommended Use

Required for all handling
procedures, including
weighing, solution
preparation, and spill
cleanup.

Hand Protection

Chemical-impermeable gloves
(e.g., nitrile). Thicker gloves

offer better protection.

Always wear gloves when
handling the compound or
contaminated surfaces.
Change gloves every 30-60
minutes or immediately if

contaminated or damaged.

Body Protection

A lab coat or impervious

clothing.

Required to protect skin and
personal clothing from spills

and contamination.

| Respiratory Protection | Use in a well-ventilated area is mandatory. For procedures generating

dust, a NIOSH-approved full-face respirator or N-95/N-100 particle mask may be necessary. |

Required when handling the powder outside of a certified chemical fume hood or during large

spills. |
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Action: Perform all powder
handling in fume hood.

Start: Handling Task

Assess Task:
Weighing Powder vs.
Preparing/Using Solution

Powder

Handling Powdered Luteolin Handling Luteolin in Solution

Mandatory PPE:
- Nitrile Gloves
- Lab Coat
- Safety Goggles

Standard PPE:
- Nitrile Gloves
- Lab Coat
- Safety Goggles

Is a certified chemical
fume hood available?

Action: Use full-face respirator
with N95/P100 filter.

Disposal

Follow Hazardous Waste
Disposal Protocol

End of Task

Luteolin Monohydrate Handling Workflow

Click to download full resolution via product page

Caption: PPE selection workflow for handling Luteolin monohydrate.
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Operational Plans: Handling Protocols

3.1. Protocol for Weighing Luteolin Monohydrate Powder

Preparation: Designate a specific area for handling, preferably within a certified chemical
fume hood. Ensure an eyewash station and safety shower are accessible.

e PPE: At a minimum, don a lab coat, chemical-impermeable gloves, and tightly fitting safety
goggles.

o Ventilation: Perform all weighing and handling of the powder inside a chemical fume hood to
minimize inhalation risk. If a fume hood is not available, respiratory protection is required.

e Procedure: Use a spatula to carefully transfer the powder. Avoid actions that could generate
dust.

o Post-Handling: Tightly seal the container after use. Decontaminate the work surface and any
equipment used. Remove PPE carefully to avoid cross-contamination and wash hands
thoroughly.

3.2. Protocol for Preparing Solutions

o Preparation: Work within a chemical fume hood or a well-ventilated area.

o PPE: Wear a lab coat, nitrile gloves, and safety goggles.

e Procedure: Add the weighed Luteolin powder slowly to the solvent to prevent splashing.

o Post-Handling: Cap the solution container securely. Clean the work area and dispose of
contaminated disposables as hazardous waste. Wash hands thoroughly after removing
gloves.

Emergency and Disposal Plans
4.1. Emergency Procedures

o Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek medical attention if irritation
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persists.

o Skin Contact: Take off all contaminated clothing immediately. Wash the affected area with
plenty of soap and water. If skin irritation occurs, get medical help.

 Inhalation: Move the person to fresh air and keep them comfortable for breathing. Seek
medical attention if you feel unwell.

 Ingestion: Do NOT induce vomiting. Immediately call for medical help.

o Spills: Evacuate personnel to a safe area. Wearing full PPE, cover the spill with an absorbent
material, sweep or vacuum it up without creating dust, and place it in a suitable, sealed
container for disposal.

4.2. Disposal Plan
Luteolin monohydrate and its container must be treated as hazardous waste.

o Waste Collection: Collect all waste material (excess chemical, contaminated PPE, and
cleaning materials) in a clearly labeled, sealed container.

o Storage: Store the waste container in a designated, secure area, away from incompatible
materials.

o Disposal: Dispose of the contents and container in accordance with all local, regional, and
national regulations. Do not allow the product to enter drains, surface water, or ground water.
Contaminated packaging should be handled in the same way as the substance itself.

 To cite this document: BenchChem. [Personal protective equipment for handling Luteolin
monohydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12379788#personal-protective-equipment-for-
handling-luteolin-monohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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